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Compound of Interest

Compound Name:
Benzoic acid, 4-[(1S)-1-

hydrazinylethyl]-

CAS No.: 924887-08-1

Cat. No.: B1661598

Get Quote

Technical Monograph: Ac-DEVD-CHO (CAS 217595-53-4) Subtitle:Mechanistic Precision in

Caspase-3 Inhibition and Apoptotic Pathway Dissection

Executive Technical Summary
Ac-DEVD-CHO (N-Acetyl-Asp-Glu-Val-Asp-al) is a potent, reversible, synthetic tetrapeptide

inhibitor designed to target Group II executioner caspases, specifically Caspase-3 (

pM) and Caspase-7 (

nM).[1]

Unlike fluoromethylketone (FMK) inhibitors which form irreversible covalent bonds, the C-

terminal aldehyde (CHO) of this compound acts as a transition-state analog. It forms a

reversible hemiacetal adduct with the catalytic cysteine residue in the enzyme's active site.

This reversibility makes Ac-DEVD-CHO a critical tool for temporal kinetic studies where

permanent enzyme inactivation is undesirable, although it requires rigorous handling to prevent

oxidation to its inactive carboxylic acid form.
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Chemical Identity & Physiochemical Core
Property Technical Specification

CAS Number 217595-53-4

Chemical Name
N-Acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-

(2-carboxyl-1-formylethyl)-L-valinamide

Common Name Ac-DEVD-CHO

Molecular Formula

Molecular Weight 502.47 g/mol

Sequence
Ac-Asp-Glu-Val-Asp-CHO (N-Acetyl-DEVD-

Aldehyde)

Solubility
Soluble in DMSO (up to 20 mM); Formic acid

(highly soluble)

Appearance White to off-white lyophilized powder

Purity Standard (HPLC)

Mechanism of Action: The Hemiacetal Trap
The efficacy of Ac-DEVD-CHO relies on the specific recognition of the DEVD motif by the S4-

S1 subsites of Caspase-3. Once bound, the electrophilic aldehyde carbon is attacked by the

nucleophilic thiol (-SH) of the catalytic Cysteine 163 (in Caspase-3).

Critical Distinction: Unlike Ac-DEVD-FMK (irreversible), the Ac-DEVD-CHO complex is in

equilibrium. Dilution of the inhibitor-enzyme complex can restore enzymatic activity, a feature

utilized in "washout" experiments to prove catalytic competence.

Diagram 1: Molecular Inhibition Mechanism
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Caption: The reversible formation of the hemiacetal adduct inhibits Caspase-3, while oxidation

leads to permanent inactivation of the inhibitor.

Selectivity Profile & Kinetic Data
Ac-DEVD-CHO is highly selective for executioner caspases but exhibits cross-reactivity at high

micromolar concentrations.

Target Enzyme
Inhibition Constant (

)
Selectivity Classification

Caspase-3 0.23 nM Primary Target (Potent)

Caspase-7 1.6 nM Secondary Target (Potent)

Caspase-8 0.92 nM Significant Cross-reactivity

Caspase-1 18 nM Moderate

Caspase-6 31 nM Moderate

Caspase-9 60 nM Weak

Caspase-2 1710 nM Negligible

Data Source: Validated against recombinant human caspases in cell-free assays.

Experimental Protocols
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Protocol A: Reconstitution & Storage (Critical)
Author's Note: The aldehyde group is chemically unstable in aqueous buffers and prone to

oxidation. Rigorous adherence to this protocol is required to maintain potency.

Solvent Choice: Use high-grade anhydrous DMSO (Dimethyl Sulfoxide). Avoid water or

aqueous buffers for stock preparation.

Concentration: Prepare a 10 mM stock solution.

Calculation: Dissolve 1 mg of Ac-DEVD-CHO (MW 502.47) in 199

L of DMSO.

Aliquoting: Immediately divide into small aliquots (e.g., 10-20

L) to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year). Desiccate if

possible.

Protocol B: Apoptosis Inhibition Assay (Cell-Based)
Objective: To determine if apoptosis is driven by Caspase-3 using Ac-DEVD-CHO.[2][3]

Cell Preparation: Culture cells (e.g., HeLa, Jurkat) to 70-80% confluence.

Pre-Incubation (The "Loading" Phase):

Add Ac-DEVD-CHO to the culture media 1 hour prior to inducing apoptosis.

Dose: Typical working concentration is 10

M to 100

M.

Control: Run a vehicle control (DMSO only) to rule out solvent toxicity.

Induction: Treat cells with the apoptotic inducer (e.g., Staurosporine, Etoposide).
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Incubation: Incubate for the desired timepoint (e.g., 4-24 hours).

Readout: Measure apoptosis via Annexin V staining, TUNEL, or cleavage of a fluorogenic

substrate (Ac-DEVD-AMC).

Diagram 2: Experimental Workflow for Caspase
Inhibition

1. Prepare 10mM Stock
(DMSO, Anhydrous)

2. Pre-treat Cells
(1 hr, 10-100 µM Inhibitor)

3. Induce Apoptosis
(e.g., Staurosporine)

Assay Type

Western Blot
(Check PARP Cleavage)

Structural

Fluorescence Assay
(Ac-DEVD-AMC Cleavage)

Functional

Click to download full resolution via product page

Caption: Step-by-step workflow for validating Caspase-3 dependent apoptosis using Ac-DEVD-

CHO.

Troubleshooting & Scientific Integrity
Issue: Loss of Inhibitory Activity.
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Cause: Oxidation of the aldehyde (-CHO) to carboxylic acid (-COOH).

Solution: Verify stock age. If the stock is >6 months or has been thawed repeatedly,

discard. Mass spectrometry can confirm the shift from MW 502 to 518 (+16 Da for

oxygen).

Issue: Non-Specific Toxicity.

Cause: High concentrations (>100

M) may inhibit other cysteine proteases (Calpains, Cathepsins).

Solution: Titrate the dose.[3] Use Z-FA-fmk as a negative control for cathepsin

interference.

Issue: Reversibility Confusion.

Insight: In long-term assays (>24h), the cell may metabolize the inhibitor or synthesize

new Caspase-3. Re-dosing every 12 hours may be necessary for sustained inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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